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Compound of Interest

Compound Name: Dihydrotrichotetronine

Cat. No.: B15596222

Researchers, scientists, and drug development professionals seeking an in-depth technical
guide on the physical and chemical properties of Dihydrotrichotetronine will find that publicly
accessible scientific literature and databases currently lack specific information on this
compound. Extensive searches have revealed no direct experimental data for a molecule with
this name.

This guide outlines the findings of a comprehensive search and provides context on related
compounds, offering a potential starting point for future research.

Summary of Findings

A thorough investigation of chemical databases and scientific literature did not yield any
specific entries for "Dihydrotrichotetronine.” However, a compound named Trichotetronine is
indexed in the PubChem database (CID 146674305). It is plausible that
"Dihydrotrichotetronine" refers to a dihydro-derivative of this molecule. Based on this
hypothesis, this report provides available information on Trichotetronine and general principles
that would apply to its dihydrogenated form.

Physical and Chemical Properties

At present, only computed physical and chemical properties for Trichotetronine are available.
No experimentally determined data for melting point, boiling point, solubility, or spectral
characteristics (NMR, IR, MS) have been found in the public domain. Consequently, a detailed
quantitative summary for Dihydrotrichotetronine cannot be compiled.
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Table 1: Computed Physicochemical Properties of Trichotetronine (CID 146674305)

Property Value Source
Molecular Formula C28H320s PubChem[1]
Molecular Weight 496.5 g/mol PubChem[1]
XLogP3 3.6 PubChem[1]
Hydrogen Bond Donor Count 2 PubChem[1]
Hydrogen Bond Acceptor

Count 8 PubChem[1]
Rotatable Bond Count 7 PubChem[1]
Exact Mass 496.20971797 PubChem[1]
Monoisotopic Mass 496.20971797 PubChem[1]
Topological Polar Surface Area 138 A2 PubChem[1]
Heavy Atom Count 36 PubChem[1]
Complexity 1210 PubChem[1]

Note: These properties are computationally generated and have not been experimentally
verified.

Based on the structure of Trichotetronine, Dihydrotrichotetronine would likely have the
molecular formula C2sH340s and a molecular weight of approximately 498.5 g/mol , assuming
the addition of two hydrogen atoms across a double bond. The specific physical and chemical
properties would depend on which of the several double bonds in the parent molecule is
reduced.

Experimental Protocols

The absence of literature on Dihydrotrichotetronine means there are no specific experimental
protocols for its synthesis, isolation, or characterization. However, general methodologies for
the synthesis of a dihydro-derivative from Trichotetronine can be proposed.
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Proposed Synthesis: Catalytic Hydrogenation

The conversion of Trichotetronine to Dihydrotrichotetronine would likely involve a catalytic
hydrogenation reaction to reduce one of the carbon-carbon double bonds. This is a common
and well-established method in organic synthesis for the reduction of alkenes.

A general workflow for such a synthesis is depicted below:
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Dissolve in appropriate solvent
(e.g., Ethanol, Ethyl Acetate)

Add catalyst
(e.g., Pd/C, PtO2)
[Introduce Hydrogen Gas (Hz)]
Stir under Hz atmosphere
at desired temperature and pressure

'

Monitor reaction progress
(e.g., TLC, LC-MS)

'

Filter to remove catalyst

Evaporate solvent

Purify product
(e.g., Chromatography)

'

Characterize Dihydrotrichotetronine
(NMR, IR, MS)

Click to download full resolution via product page

Caption: Proposed workflow for the synthesis of Dihydrotrichotetronine.
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The chemoselectivity of the hydrogenation (i.e., which double bond is reduced) would depend
on the specific catalyst and reaction conditions employed. For complex molecules with multiple
reducible functional groups, careful selection of the catalyst is crucial.

Biological Activity and Signaling Pathways

There is no information available regarding the biological activity or any associated signaling
pathways for either Trichotetronine or Dihydrotrichotetronine. The parent compound,
Trichotetronine, contains structural motifs found in other natural products with known biological
activities, but any potential activity would need to be determined through experimental
investigation.

Conclusion

While a comprehensive technical guide on Dihydrotrichotetronine cannot be provided at this
time due to a lack of available data, this report establishes a potential starting point for
research based on the known structure of Trichotetronine. Future work would require the
synthesis and experimental characterization of Dihydrotrichotetronine to determine its
physical, chemical, and biological properties. Researchers are encouraged to focus on the
isolation or synthesis of Trichotetronine as a prerequisite for obtaining its dihydro-derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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